Cas no 1972-71-0 (Disalicylimide)

• Product Name: Disalicylimide
• CAS No: 1972-71-0
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 2085949
• PubChem ID: 2047843
• Update Time: 2025-05-24

Disalicylimide Chemical and Physical Properties

Names and Identifiers

• Disalicylimide
• 2-hydroxy-N-(2-hydroxybenzoyl)benzamide
• Disalicylamide
• disalicyloyl-amine
• JS-2-90
• N-Salicyloylsalicylamid
• QN42R68E24
• DEFERASIROX IMPURITY A [EP IMPURITY]
• N-Salicyloylsalicylamide
• E80449
• AKOS022139911
• Oprea1_109321
• SCHEMBL70688
• UNII-QN42R68E24
• CHEMBL580072
• DB-211704
• STL347195
• DTXSID30877409
• 2,2'-Dihydroxydibenzamide
• Benzamide, 2-hydroxy-N-(2-hydroxybenzoyl)-
• 1972-71-0
• Deferasirox impurity A [EP]
• Deferasirox Diacyl Impurity
• TCMDC-125868
• 2-hydroxy-N-[(2-hydroxyphenyl)carbonyl]benzamide
• BAA97271

• Inchi： 1S/C14H11NO4/c16-11-7-3-1-5-9(11)13(18)15-14(19)10-6-2-4-8-12(10)17/h1-8,16-17H,(H,15,18,19)
• InChI Key： QBPYSJJNOYHIPX-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(NC(C1C=CC=CC=1O)=O)=O

Computed Properties

• Exact Mass: 257.06900
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63000
• LogP: 2.05890

Additional information on Disalicylimide

Disalicylimide: A Comprehensive Overview

Disalicylimide, also known as 1,3-dihydro-2H-imidazolium bis(2-hydroxybenzoate), is a chemical compound with the CAS registry number 1972-71-0. This compound is widely recognized for its unique chemical properties and diverse applications across various industries. The name Disalicylimide itself suggests its structural composition, which includes two salicylate groups attached to an imidazolium ring. This structure contributes to its versatility and reactivity in different chemical environments.

The compound has been extensively studied for its role in pharmaceuticals, agricultural chemicals, and industrial applications. Recent research has highlighted its potential as a biodegradable polymer additive, which aligns with the growing demand for sustainable materials in modern industries. The ability of Disalicylimide to form stable complexes with metal ions has also made it a valuable component in catalytic processes and analytical chemistry.

One of the most significant advancements in the study of Disalicylimide involves its application in drug delivery systems. Scientists have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This research has opened new avenues for developing more effective pharmaceutical formulations, particularly for drugs that are otherwise difficult to administer due to poor solubility.

In the agricultural sector, Disalicylimide has been investigated for its potential as a plant growth regulator. Studies have shown that it can influence plant metabolism and enhance resistance to environmental stressors such as drought and salinity. This application is particularly promising given the increasing need for sustainable agricultural practices to support global food security.

The synthesis of Disalicylimide typically involves a multi-step process that includes the reaction of imidazole derivatives with salicylic acid or its derivatives. Recent innovations in synthetic chemistry have led to more efficient methods, reducing production costs and improving yield rates. These advancements have made Disalicylimide more accessible for industrial-scale production.

From an environmental perspective, the biodegradability of Disalicylimide has been a focal point of recent studies. Research indicates that it undergoes rapid degradation under aerobic conditions, making it a safer alternative to traditional chemical additives that persist in the environment for extended periods. This property is crucial for industries aiming to minimize their ecological footprint.

In conclusion, Disalicylimide (CAS 1972-71-0) is a compound with remarkable potential across multiple fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative solutions for modern challenges. As research continues to uncover new uses and improvements, the significance of this compound in both academic and industrial settings is expected to grow further.